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Chemical Profile of 2-Ethenylfuran

The table below summarizes key identification and property data for 2-Ethenylfuran, which can serve as a

reference in analytical development [1] [2].

Property Value / Identifier

Chemical Names 2-Ethenylfuran, 2-Vinylfuran, Furan, ethenyl- [1] [2]

CAS Registry Number 1487-18-9 [2]

Molecular Formula C6H6O [1] [2]

Molar Mass 94.11 - 94.113 g/mol [1] [2]

SMILES C1=C(OC=C1)C=C [2]

Density 0.959 g/cm³ (Calculated) [2]

Boiling Point 100.255 °C at 760 mmHg (Calculated) [2]

The U.S. National Institute of Standards and Technology (NIST) provides critically evaluated

thermophysical property data for this compound, which is a reliable source for benchmarking your analytical

results [1].
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Framework for Analytical Method Validation

While specific protocols for 2-Ethenylfuran were not found, the following parameters and methodologies

are the international standard for validating any analytical procedure in pharmaceuticals, as defined by ICH

Q2(R1) and other guidelines [3] [4]. You can use this framework to design your experiments.

Validation Parameter Experimental Protocol & Purpose

Accuracy Measure by spiking the sample matrix with known concentrations of a

reference standard. Report results as the percentage recovery of the
known amount [4].

Precision Analyze a minimum of 6-9 determinations at 100% of the test
concentration. Express precision as the Relative Standard Deviation

(RSD or %RSD) of the results [4].

Specificity/Selectivity Demonstrate that the method can measure the analyte (2-Ethenylfuran)

unequivocally in the presence of potential interferences like excipients
or impurities. This is often shown by analyzing chromatographic blanks

and spiked samples [3] [4].

Linearity & Range Prepare a series of standard solutions at a minimum of five

concentration levels. Use linear regression to plot concentration versus
instrument response and calculate the correlation coefficient [3] [4].

Limit of Detection (LOD) &
Quantitation (LOQ)

Determine based on the standard deviation of the response and the
slope of the calibration curve. Standard signal-to-noise ratios of 3:1 for

LOD and 10:1 for LOQ are also acceptable approaches [3] [4].

Robustness Evaluate the method's reliability by deliberately introducing small,

deliberate variations in parameters like mobile phase composition, pH,
temperature, or flow rate in chromatographic methods [4].

Workflow for Method Validation
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The diagram below outlines the logical sequence for establishing a validated analytical method, which you

can adapt for 2-Ethenylfuran.

Define Method Purpose

1. Develop Method
(Select technique, conditions)

2. Validate Parameters
(Accuracy, Precision, etc.)

3. Perform SST
(System Suitability Testing)

4. Document Protocol
& Report

Method Approved for Use
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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